Cas no 459180-96-2 (4-(6-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)aminobenzoic Acid)

• Product Name: 4-(6-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)aminobenzoic Acid
• CAS No: 459180-96-2
• MF: C₁₁H₁₀N₄O₃
• MW: 246.222101688385
• MDL: MFCD02978268
• CID: 930089
• PubChem ID: 135460615
• Update Time: 2025-06-11

4-(6-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-Methyl-5-oxo-4,5-dihydro-[1,2,4]triazin-3-ylamino)-benzoic acid
• 4-(6-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)aminobenzoic Acid
• DTXSID80389966
• AKOS030253177
• OTAVA-BB BB7413030002
• CS-0332140
• A912628
• SR-01000366771
• HMS1692A18
• SB73523
• 4-((6-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)amino)benzoicacid
• 4-[(5-hydroxy-6-methyl-1,2,4-triazin-3-yl)amino]benzoic acid
• 4-((5-Hydroxy-6-methyl-1,2,4-triazin-3-yl)amino)benzoic acid
• MLS000716074
• MFCD02978268
• SMR000277591
• 4-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)amino]benzoic acid
• 459180-96-2
• HMS2655O12
• AKOS000273033
• BAS 05194301
• STK616221
• CHEMBL1487305
• 4-((6-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)amino)benzoic acid
• NS-03553
• SR-01000366771-1
• AB00682809-01
• AKOS005550602
• 4-[(6-methyl-5-oxo-4H-1,2,4-triazin-3-yl)amino]benzoic acid

• MDL： MFCD02978268
• Inchi： 1S/C11H10N4O3/c1-6-9(16)13-11(15-14-6)12-8-4-2-7(3-5-8)10(17)18/h2-5H,1H3,(H,17,18)(H2,12,13,15,16)
• InChI Key： GNPSXYPWOCQOSZ-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NN=C(N1)NC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 246.075
• Monoisotopic Mass: 246.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(6-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)aminobenzoic Acid

Recent Advances in the Study of 4-(6-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)aminobenzoic Acid (CAS: 459180-96-2)

The compound 4-(6-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)aminobenzoic Acid (CAS: 459180-96-2) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a triazine core linked to an aminobenzoic acid moiety, has demonstrated promising biological activities in several therapeutic areas. Recent studies have focused on its potential as a kinase inhibitor and its applications in targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory effects on specific protein kinases involved in inflammatory pathways. The research team synthesized several derivatives of 459180-96-2 and evaluated their structure-activity relationships. Their findings revealed that the parent compound exhibited selective inhibition of p38α MAP kinase with an IC50 of 0.87 μM, suggesting potential applications in developing anti-inflammatory therapeutics.

In the field of oncology, a recent preclinical study demonstrated that 4-(6-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)aminobenzoic Acid could serve as a molecular scaffold for designing novel EGFR inhibitors. The compound's unique triazine core was found to interact with the ATP-binding pocket of EGFR through multiple hydrogen bonds, as confirmed by X-ray crystallography studies. This research, published in Bioorganic & Medicinal Chemistry Letters, opens new possibilities for developing targeted cancer therapies.

Pharmacokinetic studies conducted in 2024 have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The carboxylic acid group in the structure contributes to favorable solubility characteristics, while the triazine moiety appears to enhance metabolic stability. These findings, reported in the European Journal of Pharmaceutical Sciences, suggest that 459180-96-2 could serve as an excellent lead compound for further optimization.

Recent advances in formulation technology have explored the potential of this compound in nanoparticle-based drug delivery systems. A study published in the International Journal of Pharmaceutics demonstrated that 4-(6-Methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)aminobenzoic Acid could be effectively encapsulated in polymeric nanoparticles, significantly improving its bioavailability and tissue targeting capabilities.

The safety profile of this compound has been evaluated in several recent toxicological studies. While showing generally favorable characteristics, researchers have noted the need for careful optimization to minimize potential off-target effects. Current research efforts are focusing on developing more selective derivatives with improved therapeutic indices.

Looking forward, the unique chemical structure and demonstrated biological activities of 459180-96-2 position it as a promising candidate for further pharmaceutical development. Ongoing research is exploring its potential in combination therapies and as a molecular probe for studying kinase-related biological pathways. The compound's versatility suggests it may find applications across multiple therapeutic areas, including inflammation, oncology, and metabolic disorders.